Cas no 129-39-5 (1,8-Dinitroanthracene-9,10-dione)

1,8-Dinitroanthracene-9,10-dione structure
129-39-5 structure
Product Name:1,8-Dinitroanthracene-9,10-dione
CAS No:129-39-5
MF:C14H6N2O6
MW:298.207243442535
MDL:MFCD00604817
CID:36231
PubChem ID:24878154
Update Time:2025-04-18

1,8-Dinitroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 1,8-Dinitroanthracene-9,10-dione
    • 1,8-DINITROANTHRAQUINONE
    • 1,8-DINITRO ANTHRAQUINONE MIN
    • 1,8-dinitro-10-anthracenedione
    • 1,8-Dinitro-9,10-anthracenedione
    • 1,8-Dinitro-9,10-anthraquinone
    • 1,8-Dinitro-anthrachinon
    • 1,8-dinitro-anthraquinone
    • 10-Anthracenedione,1,8-dinitro-9
    • 1,8-Dinitroanthraquinone 97%
    • 1,8-DINITRO ANTHRAQUINONE 97% MIN
    • NSC-37108
    • 129-39-5
    • Anthraquinone, 1,8-dinitro-
    • Anthraquinone,8-dinitro-
    • C.I. Solvent Violet 14
    • SR-01000325302-1
    • 9,10-Anthracenedione, 1,8-dinitro-
    • FT-0777878
    • AKOS015897248
    • A854230
    • UNII-P0846316GX
    • Waxoline Violet BA
    • MS-20627
    • W-108364
    • F87066
    • SCHEMBL1303600
    • EINECS 204-943-0
    • AC-10687
    • 9, 1,8-dinitro-
    • NS00024073
    • Q27285954
    • P0846316GX
    • NSC37108
    • AKOS015960396
    • 5-Bromo-4-chloro-3-indolylacetate
    • SR-01000325302
    • MFCD00604817
    • 1,8-Dinitroanthraquinone, 97%
    • NSC 37108
    • 1,8-dinitroanthroquinone
    • BP-30093
    • MBIJFIUDKPXMAV-UHFFFAOYSA-N
    • DTXSID9059599
    • Alizarine Violet R Base
    • HY-D0264
    • CS-0010167
    • 1,8-Dinitro-9,10-anthracenedione; 1,8-Dinitro-9,10-anthraquinone; Alizarine Violet R Base; NSC 37108; Waxoline Violet BA;
    • 204-943-0
    • DTXCID9033923
    • FD167806
    • Anthraquinone, 1,8-dinitro-(8CI)
    • MDL： MFCD00604817
    • Inchi： 1S/C14H6N2O6/c17-13-7-3-1-5-9(15(19)20)11(7)14(18)12-8(13)4-2-6-10(12)16(21)22/h1-6H
    • InChI Key： MBIJFIUDKPXMAV-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=CC=CC=2C(C2C=CC=C(C=21)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 298.02300
  • Monoisotopic Mass: 298.02258592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Color/Form: Yellow prism
  • Melting Point: 318-322 °C (lit.)
  • PSA: 125.78000
  • LogP: 3.32480
  • Solubility: Soluble in sulfuric acid, slightly soluble in common organic solvents.

1,8-Dinitroanthracene-9,10-dione Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

1,8-Dinitroanthracene-9,10-dione Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,8-Dinitroanthracene-9,10-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM373919-100g
1,8-Dinitroanthracene-9,10-dione
 129-39-5 95%+
100g
 $203 2022-06-13
abcr
AB546476-25 g
1,8-Dinitroanthracene-9,10-dione, 95%; .
 129-39-5 95%
25g
 €103.40 2023-07-10
abcr
AB546476-100 g
1,8-Dinitroanthracene-9,10-dione, 95%; .
 129-39-5 95%
100g
 €186.50 2023-07-10
Apollo Scientific
OR322049-5g
1,8-Dinitroanthraquinone
 129-39-5 95%
5g
 £15.00 2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X92785-1g
1，8-Dinitroanthraquinone
 129-39-5 96%
1g
 ¥58.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X92785-25g
1，8-Dinitroanthraquinone
 129-39-5 96%
25g
 ¥348.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X92785-5g
1，8-Dinitroanthraquinone
 129-39-5 96%
5g
 ¥138.0 2023-09-05
TRC
D191835-100mg
1,8-Dinitroanthraquinone
 129-39-5
100mg
 $ 58.00 2023-09-08
TRC
D191835-500mg
1,8-Dinitroanthraquinone
 129-39-5
500mg
 $ 64.00 2023-09-08
TRC
D191835-1g
1,8-Dinitroanthraquinone
 129-39-5
1g
 $ 69.00 2023-09-08

1,8-Dinitroanthracene-9,10-dione Production Method

Production Method 1

84-65-1 84-65-1
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water
1.2 Reagents: Fuming sulfuric acid
Reference
Directed nitration of organic compounds. III. Potentiometric study of the nitration of anthraquinone
Kozorez, L. A.; et al, Zhurnal Obshchei Khimii, 1989, 59(9), 2067-72

Production Method 2

63934-06-5 63934-06-5
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 3

713-36-0 713-36-0
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 4

129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 5

88-95-9 88-95-9
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 6

885-19-8 885-19-8
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 7

84-65-1 84-65-1
82-34-8 82-34-8
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  4 h, 30 °C
Reference
Production of dye using waste residue of 1-aminoanthraquinone production
Wang, Qingjun; et al, Henan Huagong, 2008, 25(3), 20-22

Production Method 8

129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 9

1468-95-7 1468-95-7
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 10

28871-52-5 28871-52-5
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 11

549-99-5 549-99-5
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 12

85-52-9 85-52-9
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 13

90-44-8 90-44-8
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Production Method 14

1624-32-4 1624-32-4
129-39-5 129-39-5
82-35-9 82-35-9
Reaction Conditions
Reference
Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues
Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

1,8-Dinitroanthracene-9,10-dione Raw materials

1,8-Dinitroanthracene-9,10-dione Preparation Products

1,8-Dinitroanthracene-9,10-dione Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:129-39-5)1,8-DINITROANTHRAQUINONE
Order Number:sfd12869
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:129-39-5)1,8-Dinitroanthracene-9,10-dione
Order Number:A854230
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:49
Price ($):211.0
Email:sales@amadischem.com

1,8-Dinitroanthracene-9,10-dione Related Literature

129-39-5 (1,8-Dinitroanthracene-9,10-dione) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:129-39-5)1,8-DINITROANTHRAQUINONE
sfd12869
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:129-39-5)1,8-Dinitroanthracene-9,10-dione
A854230
Purity:99%
Quantity:100g
Price ($):211.0
Email